Cas no 1000576-88-4 (4-Fluoro-2-nitrophenylisothiocyanate)

• Product Name: 4-Fluoro-2-nitrophenylisothiocyanate
• CAS No: 1000576-88-4
• MF: C₇H₃FN₂O₂S
• MW: 198.174323320389
• MDL: MFCD09800782
• CID: 3157510
• PubChem ID: 26598274
• Update Time: 2025-05-24

4-Fluoro-2-nitrophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-nitrophenylisothiocyanate
• MFCD09800782
• AKOS006326728
• SY328218
• 1000576-88-4
• 4-fluoro-1-isothiocyanato-2-nitrobenzene
• 4-fluoro-2-nitrophenyl isothiocyanate

• MDL： MFCD09800782
• Inchi： 1S/C7H3FN2O2S/c8-5-1-2-6(9-4-13)7(3-5)10(11)12/h1-3H
• InChI Key： VHJCLELIUSMSDG-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 197.98992668Da
• Monoisotopic Mass: 197.98992668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.3Ų

Additional information on 4-Fluoro-2-nitrophenylisothiocyanate

Introduction to 4-Fluoro-2-nitrophenylisothiocyanate (CAS No. 1000576-88-4)

4-Fluoro-2-nitrophenylisothiocyanate (CAS No. 1000576-88-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile reactivity and structural features. This compound, characterized by a fluorine substituent and a nitro group on a phenyl ring conjugated with an isothiocyanate functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable for the development of novel therapeutic agents, including kinase inhibitors, protease inhibitors, and other small-molecule drugs targeting complex biological pathways.

The isothiocyanate moiety in 4-fluoro-2-nitrophenylisothiocyanate is a key functional group that enables a wide range of chemical transformations, such as nucleophilic addition reactions, cyclization processes, and thiol condensations. These reactions are fundamental in constructing heterocyclic scaffolds and peptidomimetics, which are essential components in drug design. The presence of both fluorine and nitro groups further enhances its utility by influencing electronic properties, lipophilicity, and metabolic stability of the resulting compounds.

In recent years, 4-fluoro-2-nitrophenylisothiocyanate has been extensively studied for its role in medicinal chemistry applications. For instance, it has been employed in the synthesis of fluorinated aryl sulfonamides, which exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The fluorine atom's ability to modulate binding affinity and metabolic resistance has made such derivatives particularly attractive for drug development.

Moreover, the nitro group in 4-fluoro-2-nitrophenylisothiocyanate contributes to the compound's reactivity by serving as a hydrogen bond acceptor or electron-withdrawing moiety. This feature is exploited in designing molecules with enhanced binding interactions to biological targets. Recent studies have demonstrated its application in generating novel scaffolds for antiviral agents, where the nitro group facilitates optimal positioning within the active site of viral proteases.

From a synthetic chemistry perspective, 4-fluoro-2-nitrophenylisothiocyanate offers a streamlined approach to accessing complex molecular architectures. Its compatibility with various nucleophiles allows for rapid diversification of libraries, enabling high-throughput screening programs. This has been particularly beneficial in fragment-based drug discovery initiatives, where rapid assembly of structurally diverse compounds is essential for identifying lead candidates.

The pharmaceutical industry has leveraged 4-fluoro-2-nitrophenylisothiocyanate to develop next-generation therapeutics targeting emerging therapeutic areas. For example, its incorporation into kinase inhibitors has shown promise in preclinical studies due to improved selectivity and reduced off-target effects. The compound's ability to form stable adducts with thiols present in biological systems has also been harnessed in designing protease inhibitors for treating infectious diseases and chronic conditions.

Advances in computational chemistry have further enhanced the utility of 4-fluoro-2-nitrophenylisothiocyanate by enabling virtual screening and molecular docking studies. These methodologies allow researchers to predict optimal conformations and interactions between the compound and biological targets, accelerating the drug discovery process. The integration of machine learning algorithms with experimental data has refined the understanding of structure-activity relationships (SAR), making 4-fluoro-2-nitrophenylisothiocyanate an indispensable tool in modern medicinal chemistry.

In conclusion, 4-fluoro-2-nitrophenylisothiocyanate (CAS No. 1000576-88-4) represents a cornerstone in synthetic organic chemistry with far-reaching implications for drug development. Its unique structural attributes and reactivity profile have positioned it as a pivotal intermediate in constructing novel bioactive molecules. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.